Cas no 1782432-94-3 (1-(difluoromethoxy)-3-methylbutan-2-amine)

• Product Name: 1-(difluoromethoxy)-3-methylbutan-2-amine
• CAS No: 1782432-94-3
• MF: C₆H₁₃F₂NO
• MW: 153.170328855515
• CID: 6087079
• PubChem ID: 84716517
• Update Time: 2025-05-20

1-(difluoromethoxy)-3-methylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(difluoromethoxy)-3-methylbutan-2-amine
• 2-Butanamine, 1-(difluoromethoxy)-3-methyl-
• EN300-6297852
• 1782432-94-3

• Inchi： 1S/C6H13F2NO/c1-4(2)5(9)3-10-6(7)8/h4-6H,3,9H2,1-2H3
• InChI Key： ZLJIKUAWCLUVDL-UHFFFAOYSA-N
• SMILES： C(OC(F)F)C(N)C(C)C

Computed Properties

• Exact Mass: 153.09652036g/mol
• Monoisotopic Mass: 153.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 87.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.023±0.06 g/cm3(Predicted)
• Boiling Point: 148.1±30.0 °C(Predicted)
• pka: 8.11±0.13(Predicted)

Additional information on 1-(difluoromethoxy)-3-methylbutan-2-amine

1-(Difluoromethoxy)-3-methylbutan-2-amine (CAS No. 1782432-94-3): Properties, Applications, and Market Insights

1-(Difluoromethoxy)-3-methylbutan-2-amine (CAS No. 1782432-94-3) is a specialized organic compound with a unique molecular structure that combines a difluoromethoxy group with an amine functionality. This compound has garnered significant interest in pharmaceutical and agrochemical research due to its potential as a building block for novel bioactive molecules. The presence of the difluoromethoxy moiety enhances the compound's metabolic stability and lipophilicity, making it particularly valuable in drug discovery.

The chemical properties of 1-(difluoromethoxy)-3-methylbutan-2-amine include a molecular weight of 151.16 g/mol and a boiling point estimated between 180-200°C. Its solubility profile shows good miscibility with common organic solvents like ethanol, acetone, and dichloromethane, while being sparingly soluble in water. These characteristics make it suitable for various synthetic applications in controlled environments. Researchers are particularly interested in how the 3-methylbutan-2-amine scaffold can be modified to create compounds with improved pharmacological profiles.

In pharmaceutical applications, 1-(difluoromethoxy)-3-methylbutan-2-amine serves as a key intermediate in the synthesis of potential central nervous system (CNS) agents. The difluoromethoxy group is known to influence blood-brain barrier penetration, a critical factor in developing neurological therapeutics. Recent studies have explored its use in creating novel analogs of existing medications, with particular focus on improving drug stability and reducing metabolic degradation. The compound's structural features align well with current trends in fluorinated pharmaceutical ingredients, which are gaining prominence due to their enhanced biological activity.

The agrochemical industry has shown growing interest in 1-(difluoromethoxy)-3-methylbutan-2-amine derivatives for developing new crop protection agents. Fluorinated compounds often demonstrate improved pest control efficacy and environmental persistence compared to their non-fluorinated counterparts. Researchers are investigating how modifications to the amine functionality can yield compounds with selective activity against specific agricultural pests while maintaining favorable environmental safety profiles.

Market analysis indicates increasing demand for specialty fluorine-containing compounds like 1-(difluoromethoxy)-3-methylbutan-2-amine. The global market for fluorinated fine chemicals is projected to grow at a CAGR of 5.8% from 2023 to 2030, driven by expanding applications in pharmaceuticals and agrochemicals. Manufacturers are responding to this demand by developing more efficient synthesis routes for such compounds, with particular focus on green chemistry principles to reduce environmental impact.

From a synthetic chemistry perspective, the preparation of 1-(difluoromethoxy)-3-methylbutan-2-amine typically involves multi-step processes starting from readily available precursors. Recent advancements have focused on optimizing the introduction of the difluoromethoxy group while maintaining high yield and purity. These improvements are crucial for scaling up production to meet the growing demand from research institutions and industrial laboratories.

Quality control standards for 1-(difluoromethoxy)-3-methylbutan-2-amine typically require HPLC purity ≥98%, with strict limits on residual solvents and byproducts. Analytical methods such as GC-MS, NMR, and IR spectroscopy are routinely employed to verify the compound's identity and purity. These rigorous quality standards ensure the material's suitability for sensitive applications in drug discovery and development.

Storage and handling recommendations for 1-(difluoromethoxy)-3-methylbutan-2-amine include keeping the compound in tightly sealed containers under inert atmosphere at temperatures between 2-8°C. Proper storage conditions help maintain the material's stability and prevent degradation of the sensitive difluoromethoxy functionality. These precautions are particularly important for research laboratories working with small quantities of the compound for synthetic applications.

Current research trends involving 1-(difluoromethoxy)-3-methylbutan-2-amine focus on exploring its potential in creating novel antimicrobial agents. The combination of fluorine atoms and amine groups in its structure makes it an attractive scaffold for developing compounds with activity against drug-resistant pathogens. This aligns with global health priorities addressing antimicrobial resistance, a topic of significant concern in medical communities worldwide.

Environmental considerations for 1-(difluoromethoxy)-3-methylbutan-2-amine and related compounds include assessing their biodegradation pathways and potential ecological impacts. While fluorinated compounds often demonstrate greater environmental persistence, researchers are developing strategies to balance this characteristic with the need for environmentally benign chemicals. Life cycle assessment studies are becoming increasingly important in evaluating the sustainability of such specialized chemical products.

Intellectual property landscape surrounding 1-(difluoromethoxy)-3-methylbutan-2-amine shows growing patent activity, particularly in pharmaceutical applications. Several recent patent filings describe novel synthetic methods and derivatives of this compound, indicating its potential value in proprietary drug development. This patent activity reflects the compound's importance in contemporary medicinal chemistry research and development pipelines.

Future prospects for 1-(difluoromethoxy)-3-methylbutan-2-amine appear promising, with potential applications expanding beyond its current uses. Researchers are investigating its utility in materials science, particularly in the development of specialty polymers with unique surface properties. The compound's molecular features may enable creation of materials with specific fluorophilic characteristics useful in advanced separation technologies and specialty coatings.

For researchers working with 1-(difluoromethoxy)-3-methylbutan-2-amine, proper laboratory safety protocols should always be followed, including the use of appropriate personal protective equipment. While not classified as highly hazardous, standard precautions for handling organic amines should be observed, particularly regarding ventilation and skin protection. These safety measures ensure responsible use of this valuable chemical building block in research settings.